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Compound of Interest

Compound Name: AC-Lys(AC)-OH

CAS No.: 499-86-5

Cat. No.: B556374 Get Quote

Product Identity:

-Diacetyl-L-lysine CAS: 499-86-5 Formula:

Molecular Weight: ~230.26 g/mol [1]

Core Directive: The "Gold Standard" Handling
Protocol
Ac-Lys(Ac)-OH is a critical reference standard in epigenetic research, serving as a substrate

mimic for Histone Deacetylases (HDACs) and a product control for Histone Acetyltransferases

(HATs). While chemically robust compared to long peptides, it possesses a specific

vulnerability: spontaneous or enzymatic deacetylation driven by moisture and microbial

contamination.

The following protocol is designed to eliminate the two most common failure modes:

hygroscopic hydrolysis and concentration drift.

Module 1: Receiving & Long-Term Storage
Objective: Maintain >98% purity over 24 months.

Immediate Action: Upon receipt, do not open the vial immediately. Allow the vial to equilibrate

to room temperature (approx. 30 mins) inside a desiccator.
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Scientific Rationale: Opening a cold vial in humid air causes condensation. Water

introduces hydrolysis risk and alters the effective mass, leading to inaccurate stock

concentrations later [1].

Desiccation is Non-Negotiable: Store the powder at -20°C. However, the freezer alone is

insufficient due to humidity fluctuations. Place the vial inside a sealed container with active

desiccant (silica gel or Drierite).

Aliquot Strategy: If you plan to use the reagent over multiple experiments, never freeze-thaw

the bulk powder repeatedly.

Protocol: Weigh out single-use aliquots (e.g., 1–5 mg) into amber microcentrifuge tubes

under dry conditions. Flush with Argon or Nitrogen if available before capping.

Module 2: Solubilization & Stock Preparation
Objective: Create a stable, verified stock solution.

The Solvent Paradox: While Ac-Lys(Ac)-OH is soluble in water, water is the enemy of long-

term stability.

Solvent Solubility Limit Stability (at -20°C) Recommended Use

DMSO (Anhydrous) > 50 mg/mL 6–12 Months

Preferred Stock.

Prevents microbial

growth and hydrolysis.

Water (ddH₂O) ~ 50 mg/mL < 1 Month

Working Solution

Only. Susceptible to

bacterial HDACs.

Ethanol Variable Poor

Not recommended

due to

evaporation/concentra

tion drift.

PBS/Buffers Good < 2 Weeks
Only for immediate

assay use.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b556374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step-by-Step Solubilization Protocol:

Calculate: Determine the volume of DMSO required to reach a 100 mM or 50 mM stock

concentration.

Dissolve: Add anhydrous DMSO to the powder. Vortex vigorously for 30 seconds. Sonicate

for 1 minute if particles persist.

Verify: Visually inspect for "ghost particles" (gelatinous clumps). The solution must be

optically clear.

Sterilize (Critical for Aqueous Dilutions): If diluting into water/buffer for cell culture or long

incubations, pass through a 0.22 µm PVDF filter.

Why? Even trace bacterial contamination introduces bacterial deacetylases (like the

Aquifex or Bacillus homologues), which will actively degrade your standard, mimicking a

"false positive" HDAC activity [2].

Decision Logic & Workflows (Visualized)
Diagram 1: The "Safe-Path" Storage Workflow
A logic gate to prevent degradation during the critical "Receiving" phase.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Receive Shipment
(Ac-Lys(Ac)-OH)

Equilibrate to RT
(Desiccator, 30 mins)

Will you use it all
within 2 weeks?

Store Bulk at -20°C
(Desiccated)

Yes

Weigh Aliquots
(Argon Flush)

No

Freeze Aliquots
(-20°C to -80°C)

Click to download full resolution via product page

Caption: Figure 1. Decision matrix for handling fresh shipments to minimize freeze-thaw cycles

and moisture ingress.

Diagram 2: Solubilization & Assay Troubleshooting
Diagnosing solubility issues and concentration drift.
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Caption: Figure 2. Root cause analysis for erratic standard curves, focusing on solvent-

mediated degradation.

Troubleshooting & FAQs
Q1: My HPLC standard curve for Ac-Lys(Ac)-OH is
showing a "ghost peak" at an earlier retention time.
What is happening?
Diagnosis: This is likely Mono-acetyl-lysine (Ac-Lys-OH or H-Lys(Ac)-OH), resulting from partial

hydrolysis. Root Cause:

pH Drift: If your mobile phase is acidic (pH < 3) or basic (pH > 8) and the sample sat in the

autosampler for >12 hours, the amide bonds can hydrolyze.

Enzymatic Contamination: Non-sterile aqueous buffers allow bacterial growth. Many bacteria

express deacetylases that scavenge acetyl-lysine. Solution:

Always prepare fresh working standards from the DMSO stock immediately before the run.

Keep the autosampler at 4°C.

Add 0.05% Sodium Azide to buffers if they must be stored (warning: Azide is toxic and

interferes with some enzymatic assays).

Q2: I cannot get the powder to dissolve completely in
water at high concentrations (>50 mM).
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Diagnosis: Kinetic solubility barrier. Scientific Insight: While polar, the di-acetyl modification

masks the charged amines, reducing the zwitterionic character that aids solubility in neutral

water. Solution:

pH Adjustment: Ac-Lys(Ac)-OH has a free carboxylic acid. Adding a stoichiometric amount

of mild base (like dilute NaOH or Tris base) to deprotonate the carboxylic acid (

) will drastically increase solubility [3].

Cosolvent: Dissolve in a small volume of DMSO first, then dilute slowly into the aqueous

buffer.

Q3: Can I use Ac-Lys(Ac)-OH as a substrate for
Fluorometric HDAC assays?
Clarification:No.

Ac-Lys(Ac)-OH is the free acid. It does not fluoresce.

Ac-Lys(Ac)-AMC (7-Amino-4-methylcoumarin) is the fluorogenic substrate.[2]

Usage: You use Ac-Lys(Ac)-OH as a competitive inhibitor to validate the specificity of the

assay, or as a mass spectrometry standard to quantify the absolute amount of deacetylated

product in non-fluorometric assays [4].

Q4: The powder has turned into a sticky gum. Is it still
usable?
Diagnosis: Severe hygroscopic damage. Verdict:Discard.

The "gum" phase indicates the crystal lattice has collapsed due to water absorption. The

weight-to-molar ratio is now unknown, making accurate concentration impossible. Hydrolysis

of the acetyl groups is highly probable in this state.

References
Sigma-Aldrich (Merck).Product Specification: N-epsilon-Acetyl-L-lysine (Analogous handling

for Di-acetyl). Retrieved from

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b556374?utm_src=pdf-body
https://www.benchchem.com/product/b556374?utm_src=pdf-body
https://www.benchchem.com/product/b556374?utm_src=pdf-body
https://www.bmglabtech.com/en/application-notes/a-fluorescence-based-assay-of-the-epigenetic-enzyme-histone-deacetylase-1/
https://www.benchchem.com/product/b556374?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556374?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reaction Biology Corp.HDAC Assay Protocols and Substrate Specificity. Retrieved from

MedChemExpress.Peptide Solubility and Storage Guidelines. Retrieved from

PubChem.N-alpha-N-epsilon-Diacetyllysine Compound Summary. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. Ac-lys(ac)-OH (TRC-A169240-500mg) at Hölzel-Diagnostika [hoelzel-biotech.com]

2. bmglabtech.com [bmglabtech.com]

To cite this document: BenchChem. [Technical Support Center: Ac-Lys(Ac)-OH Storage &
Handling]. BenchChem, [2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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